Cas no 2097973-22-1 (1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide)

• Product Name: 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• CAS No: 2097973-22-1
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5723643
• PubChem ID: 121199660
• Update Time: 2025-07-25

1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• AKOS026707168
• 2097973-22-1
• F1907-1756
• 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• 1H-2,1-Benzothiazin-4(3H)-one, 1-(2-methylpropyl)-, 2,2-dioxide

• Inchi： 1S/C12H15NO3S/c1-9(2)7-13-11-6-4-3-5-10(11)12(14)8-17(13,15)16/h3-6,9H,7-8H2,1-2H3
• InChI Key： FCBNTJHXQSNGCH-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2N1CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 401.0±48.0 °C(Predicted)
• pka: -4.44±0.20(Predicted)

Additional information on 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide

Introduction to 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide (CAS No. 2097973-22-1)

The compound 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide, identified by its CAS number 2097973-22-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the thiazine family, a class of molecules known for their diverse biological activities. The structural framework of this compound incorporates a benzo[c][1,2]thiazine core, which is flanked by an isobutyl substituent and a dioxide moiety at the 4(3H) position. Such structural features make it a promising candidate for further exploration in pharmaceutical applications.

Recent studies have highlighted the potential of thiazine derivatives in modulating various biological pathways. The benzo[c][1,2]thiazine scaffold is particularly interesting due to its ability to interact with multiple targets, including enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. The presence of the isobutyl group in 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide enhances its lipophilicity, potentially improving membrane permeability and bioavailability—a critical factor in drug design.

The dioxide functional group at the 4(3H) position introduces additional reactivity to the molecule, enabling various chemical modifications that could tailor its pharmacological properties. This flexibility has been exploited in recent research to develop analogs with enhanced binding affinity or selectivity for specific therapeutic targets. For instance, modifications of this core structure have shown promise in inhibiting certain kinases associated with cancer progression.

In the realm of drug discovery, 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide has been investigated for its potential role in addressing neurological disorders. Preliminary findings suggest that derivatives of this compound may modulate neurotransmitter release or receptor activity, offering a novel approach to treating conditions such as Alzheimer's disease or Parkinson's disease. The integration of computational modeling and high-throughput screening has accelerated the identification of lead compounds derived from this scaffold.

The synthesis of 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex heterocyclic ring system efficiently. These techniques not only improve synthetic accessibility but also allow for the introduction of structural diversity.

From a pharmacokinetic perspective, the metabolic stability and excretion pathways of 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide are under active investigation. Studies using in vitro and in vivo models have provided insights into how the compound is processed by the body. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, the compound's interaction with cytochrome P450 enzymes has been assessed to predict potential drug-drug interactions.

The regulatory landscape for novel pharmaceutical compounds like 1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide is stringent but well-established. Researchers must navigate rigorous preclinical and clinical testing protocols before moving into human trials. The growing interest in thiazine derivatives has led to increased funding and resources being allocated to academic and industrial research programs focused on developing next-generation therapeutics.

Future directions for research on CAS No. 2097973-22-1 include exploring its potential as an antiviral agent or in treating metabolic syndromes. The versatility of its core structure allows for further derivatization into compounds with tailored properties for specific therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory discoveries into viable treatments.

In conclusion,1-isobutyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide represents a compelling area of study within medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable scaffold for developing innovative therapeutic agents. As research progresses，this compound and its derivatives are likely to play a significant role in addressing some of today's most challenging medical conditions.